Cas no 84102-83-0 (2-Benzofurancarbonylchloride, 5-cyano-)

• Product name: 2-Benzofurancarbonylchloride, 5-cyano-
• CAS No: 84102-83-0
• MF: C₁₀H₄NO₂Cl
• MW: 205.59726
• CID: 707049
• PubChem ID: 12813640

2-Benzofurancarbonylchloride, 5-cyano- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarbonylchloride, 5-cyano-
• 2-Benzofurancarbonyl chloride, 5-cyano- (9CI)
• 5-cyano-1-benzofuran-2-carbonyl chloride
• 5-cyano-2-benzofurancarbonyl chloride
• OINOFWLOTVBPOC-UHFFFAOYSA-N
• SCHEMBL8713424
• 84102-83-0
• 5-cyanobenzofuran-2-carbonyl chloride
• DTXSID00510518

• Inchi： InChI=1S/C10H4ClNO2/c11-10(13)9-4-7-3-6(5-12)1-2-8(7)14-9/h1-4H
• InChI Key： OINOFWLOTVBPOC-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1C#N)C=C(O2)C(=O)Cl

Computed Properties

• Exact Mass: 204.9930561g/mol
• Monoisotopic Mass: 204.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų